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Progression-Free Survival and Key Efficacy Data

The provided data on parsaclisib's efficacy, particularly from the CITADEL-101 (Phase 1/2) and

CITADEL-203 (Phase 2) studies, is summarized in the table below. Note that median PFS was not reached

(NR) for some subtypes in the initial study [1].

Malignancy
Subtype

Prior BTKi
Treatment

Objective
Response
Rate (ORR)

Complete
Response
(CR) Rate

Median
Progression-
Free Survival
(PFS)

Study
(Citation)

Follicular
Lymphoma (FL)

Not
Specified

77.7% 19.4% 15.8 months CITADEL-
203 [2]

Follicular
Lymphoma (FL)
- Japanese

Not
Specified

88.1% 23.8% Not Reported CITADEL-
213 [3]

Mantle Cell
Lymphoma
(MCL)

BTKi-Naïve 70% 16% 13.6 months CITADEL-

101 (Phase
2) [4]
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Malignancy
Subtype

Prior BTKi
Treatment

Objective
Response
Rate (ORR)

Complete
Response
(CR) Rate

Median
Progression-
Free Survival
(PFS)

Study
(Citation)

Mantle Cell
Lymphoma
(MCL)

BTKi-

Pretreated

30% 2% Not Reported CITADEL-

101 (Phase
2) [4]

Marginal Zone
Lymphoma
(MZL)

Not
Specified

78% Not Reported Not Reached
(NR)

CITADEL-
101 (Phase

1/2) [1]

Diffuse Large
B-Cell
Lymphoma
(DLBCL)

Not

Specified

30% Not Reported Not Reached

(NR)

CITADEL-

101 (Phase
1/2) [1]

Experimental Protocols and Methodologies

The data in the table above was generated under standardized clinical trial protocols.

Study Designs: The key data for Parsaclisib comes from phase 1/2 (CITADEL-101, NCT02018861)
and phase 2 (CITADEL-203, NCT03126019; CITADEL-213, NCT04434937) trials [1] [3] [2]. These
were open-label studies evaluating the safety and efficacy of parsaclisib monotherapy in patients

with relapsed or refractory B-cell malignancies.
Patient Population: Eligible patients were adults (≥18 years) with histologically confirmed B-cell non-

Hodgkin lymphoma (NHL) that had relapsed after or was refractory to at least one prior systemic
therapy. Patients were often ineligible for or had progressed after hematopoietic stem cell

transplantation [1] [3].
Dosing Regimens: Two main dosing schedules were investigated [1] [3] [2]:

Daily/Weekly (DW): 20 mg once daily for 8-9 weeks, followed by 20 mg once weekly.
Daily/Daily (DG): 20 mg once daily for 8 weeks, followed by 2.5 mg once daily. The DG
regimen was selected for further development based on a better safety profile while
maintaining efficacy.

Endpoint Assessment: The primary efficacy endpoint was typically Objective Response Rate
(ORR), defined as the proportion of patients with a best response of either Complete Response (CR)

or Partial Response (PR) as assessed by standard lymphoma criteria (e.g., Lugano classification).
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Progression-Free Survival (PFS) was a key secondary endpoint, measured from the start of

treatment until disease progression or death from any cause [2]. Tumor assessments were performed
using computed tomography (CT) or magnetic resonance imaging (MRI) at scheduled intervals [3].

Mechanism of Action and Signaling Pathway

Parsaclisib is a potent and highly selective inhibitor of the phosphoinositide 3-kinase delta (PI3Kδ) isoform

[1] [5]. The following diagram illustrates the key signaling pathway it targets in B-cell malignancies.
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This diagram shows that parsaclisib directly targets the PI3Kδ subunit. By inhibiting this specific node, it

blocks the downstream oncogenic signaling that drives the growth and survival of malignant B-cells [1] [4]

[5].

Key Comparative Insights

Efficacy Across Subtypes: Parsaclisib shows its strongest and most durable activity in indolent
lymphomas like Follicular Lymphoma (FL) and Marginal Zone Lymphoma (MZL) [1] [2]. Efficacy

is more modest in aggressive subtypes like DLBCL [1].
Impact of Prior Therapy: In Mantle Cell Lymphoma (MCL), a patient's prior treatment with a Bruton's

Tyrosine Kinase inhibitor (BTKi) is a critical factor. Parsaclisib's efficacy is significantly higher in
BTKi-naïve patients compared to those who are BTKi-pretreated [4].

Dosing and Safety: The development of optimized dosing regimens (switching from daily to a lower
daily or weekly maintenance dose) was a key step in managing long-term toxicities like

diarrhea/colitis, improving the drug's tolerability profile while maintaining efficacy [1] [2].
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[https://www.smolecule.com/products/b005713#parsaclisib-progression-free-survival-in-b-cell-

malignancies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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